Cas no 1894963-05-3 (2-(3-amino-1,2-oxazol-5-yl)-4-nitrophenol)

• Product Name: 2-(3-amino-1,2-oxazol-5-yl)-4-nitrophenol
• CAS No: 1894963-05-3
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 5820594
• PubChem ID: 136993809
• Update Time: 2025-05-24

2-(3-amino-1,2-oxazol-5-yl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1,2-oxazol-5-yl)-4-nitrophenol
• 1894963-05-3
• EN300-1825683

• Inchi： 1S/C9H7N3O4/c10-9-4-8(16-11-9)6-3-5(12(14)15)1-2-7(6)13/h1-4,13H,(H2,10,11)
• InChI Key： VEDZLROXDHWODG-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C(=CC=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 221.04365571g/mol
• Monoisotopic Mass: 221.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 118Ų

Additional information on 2-(3-amino-1,2-oxazol-5-yl)-4-nitrophenol

Research Briefing on 2-(3-amino-1,2-oxazol-5-yl)-4-nitrophenol (CAS: 1894963-05-3) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3-amino-1,2-oxazol-5-yl)-4-nitrophenol (CAS: 1894963-05-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-(3-amino-1,2-oxazol-5-yl)-4-nitrophenol as a versatile intermediate in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. The presence of both amino and nitro functional groups on the oxazole ring and phenol moiety, respectively, allows for diverse chemical modifications, making it a valuable scaffold for the development of novel bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of kinase inhibitors. The study utilized computational docking and in vitro assays to show that derivatives of 2-(3-amino-1,2-oxazol-5-yl)-4-nitrophenol exhibit high binding affinity to specific kinase targets, suggesting potential applications in oncology.

Another key area of research involves the compound's antimicrobial properties. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that 2-(3-amino-1,2-oxazol-5-yl)-4-nitrophenol derivatives displayed potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis.

From a mechanistic perspective, the nitro group in 2-(3-amino-1,2-oxazol-5-yl)-4-nitrophenol has been shown to participate in redox reactions, which may contribute to its biological effects. This property is particularly relevant in the context of developing prodrugs that can be activated under hypoxic conditions, such as those found in tumor microenvironments.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-(3-amino-1,2-oxazol-5-yl)-4-nitrophenol derivatives. Current research efforts are focused on improving solubility and metabolic stability while maintaining the compound's biological activity. Recent advances in formulation technologies, such as nanoparticle-based delivery systems, may offer solutions to these challenges.

In conclusion, 2-(3-amino-1,2-oxazol-5-yl)-4-nitrophenol represents a promising scaffold for drug discovery with demonstrated applications in kinase inhibition and antimicrobial therapy. Ongoing research continues to explore its full potential, with particular emphasis on structure-activity relationship studies and targeted delivery approaches. The compound's versatility and biological relevance ensure its continued importance in chemical biology and pharmaceutical research.